(5R)-5-(2,4-Dinitrophenyl)oxolan-2-one

• CAS No.: 61520-98-7
• Molecular Formula: C10H8N2O6
• Molecular Weight: 252.18 g/mol
• IUPAC Name: (5R)-5-(2,4-dinitrophenyl)oxolan-2-one
• InChI: InChI=1S/C10H8N2O6/c13-10-4-3-9(18-10)7-2-1-6(11(14)15)5-8(7)12(16)17/h1-2,5,9H,3-4H2/t9-/m1/s1
• InChI Key: HLNRDOCGKSOWJC-SECBINFHSA-N
• Isomeric SMILES: C1CC(=O)O[C@H]1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C1CC(=O)OC1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

(5R)-5-(2,4-Dinitrophenyl)oxolan-2-one is a chiral lactone derivative featuring a 2,4-dinitrophenyl substituent at the 5-position of the oxolan-2-one (dihydrofuranone) ring. Its structure combines the electron-withdrawing nitro groups of the aromatic ring with the stereochemical complexity of the lactone framework.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5R)-5-(2,4-Dinitrophenyl)oxolan-2-one typically involves the reaction of 2,4-dinitrophenylhydrazine with an appropriate oxolanone precursor under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often requiring precise temperature and pH control to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of (5R)-5-(2,4-Dinitrophenyl)oxolan-2-one may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency, cost-effectiveness, and safety, often incorporating advanced techniques such as automated reaction monitoring and purification systems.

Chemical Reactions Analysis

Types of Reactions

(5R)-5-(2,4-Dinitrophenyl)oxolan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: The dinitrophenyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Substitution reactions often require nucleophilic reagents and may be facilitated by catalysts or specific solvents.

Major Products Formed

Oxidation: Formation of oxides and other oxidized derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

(5R)-5-(2,4-Dinitrophenyl)oxolan-2-one has diverse applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and analytical chemistry.

Biology: Employed in biochemical assays and as a probe for studying enzyme activities.

Medicine: Investigated for potential therapeutic applications and drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5R)-5-(2,4-Dinitrophenyl)oxolan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that include binding to active sites, altering enzyme activities, or modulating receptor functions. These interactions can lead to changes in cellular processes and biochemical pathways.

Comparison with Similar Compounds

(5R)-5-[(2,4-Dinitrophenyl)methyl]-5-methyloxolan-2-one

• Structure: Differs by the addition of a methyl group at the 5-position and a methylene bridge between the oxolanone and dinitrophenyl group.
• Molecular Formula : C₁₂H₁₂N₂O₆ (vs. C₁₁H₉N₂O₆ for the target compound).
• Key Properties : Higher molecular weight (280.23 g/mol) and increased steric bulk due to the methyl group. The methylene bridge may alter electronic effects, reducing the electron-withdrawing impact of the nitro groups on the lactone ring.
• Relevance: Demonstrates how minor structural changes (e.g., methyl addition) modulate steric and electronic profiles .

(5R)-5-[(3,4-Dihydroxyphenyl)methyl]oxolan-2-one

• Structure : Replaces the dinitrophenyl group with a 3,4-dihydroxyphenylmethyl moiety.
• Molecular Formula : C₁₁H₁₂O₄.
• Key Properties : Lower molecular weight (208.21 g/mol) and increased polarity due to hydroxyl groups, enhancing solubility in polar solvents. The absence of nitro groups reduces electrophilicity, making it less reactive toward nucleophiles like hydrazine.
• Applications : Likely used in studies of antioxidant or bioactive molecules due to the catechol moiety .

Oxolan-2-one Derivatives with Heterocyclic Substituents

5-(1H-Indol-3-yl)oxolan-2-one

• Structure : Features an indole group instead of the dinitrophenyl substituent.
• Synthesis : Prepared via oxidative lactonization with 76% yield.
• Physical Data: Red solid, m.p. 117–121°C.
• Reactivity : Less electrophilic at the lactone carbonyl due to the electron-rich indole substituent .

5-(1-Methyl-1H-indol-3-yl)oxolan-2-one

• Structure : Adds a methyl group to the indole nitrogen.
• Synthesis: Higher yield (92%) compared to the non-methylated analog.
• Physical Data: Yellow solid, m.p. 96–98°C.
• Applications: Potential use in medicinal chemistry for improved metabolic stability .

Reactivity Comparison with 2,4-Dinitrophenyl Derivatives

Hydrazine Reactivity

• Target Compound : Expected to undergo nucleophilic attack at the carbonyl group or ipso-carbon of the dinitrophenyl ring, similar to 2,4-dinitrophenyl ethers and sulfides .
• Analog Data :
  • 2,4-Dinitrophenyl Phenyl Ether : Reacts with hydrazine in DMSO via pseudo-first-order kinetics (kₐ = 0.45 × 10⁻³ M⁻¹s⁻¹ at 25°C).
  • 2,4-Dinitrophenyl Hydrazones : Synthesized in 65–82% yields, indicating efficient condensation with hydrazines .

Compound	Reaction Type	Rate Constant (kₐ, M⁻¹s⁻¹)	Yield (%)
2,4-Dinitrophenyl Ether	Nucleophilic Substitution	0.45 × 10⁻³	N/A
Target Compound (Expected)	Hydrazone Formation	Not reported	~65–82*
Indole-Oxolanone (e.g., 12)	Lactone Ring Opening	Not applicable	76–92

*Based on analogous hydrazone syntheses .

Physicochemical Properties

Lipophilicity and Solubility

• Target Compound: Predicted to have moderate lipophilicity (LogP ~2–3) due to nitro groups, though less than benzyloxy derivatives (e.g., 2,3,5-tri-O-benzyl-D-ribonolactone, LogP = 4.3) .
• Melting Points: Dinitrophenylmethyl-methyl analog: No direct data, but indole derivatives melt at 96–121°C, suggesting the target compound may have a similar range .